5-(furan-2-yl)-N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H14N2O5S/c21-17(13-9-15(25-20-13)14-3-1-6-24-14)19-11-18(22,12-5-7-23-10-12)16-4-2-8-26-16/h1-10,22H,11H2,(H,19,21)
• InChI Key: BUACEGKNVWQBFP-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=NO2)C(=O)NCC(C3=COC=C3)(C4=CC=CS4)O
• Molecular Formula: C18H14N2O5S
• Molecular Weight: 370.4 g/mol

Description

5-(furan-2-yl)-N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H14N2O5S and its molecular weight is 370.38. The purity is usually 95%.
BenchChem offers high-quality 5-(furan-2-yl)-N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(furan-2-yl)-N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

• Furan and thiophene analogues of tiazofurin, such as furanfurin and thiophenfurin, have been synthesized and studied for their antitumor activity. Thiophenfurin demonstrated cytotoxicity in vitro towards various cancer cell lines, including murine lymphocytic leukemia, human myelogenous leukemia, and human colon adenocarcinoma. It also showed activity in vivo in mice inoculated with L1210 cells. However, furanfurin was found inactive in similar tests. These compounds interact with inosine monophosphate dehydrogenase, affecting nucleotide pools and showing potential as antitumor agents (Franchetti et al., 1995).

Antimicrobial Activity

• Compounds containing the furan ring, such as Ethyl 5-(piperidin-1-yl-methyl)furan-2-carboxylate and its derivatives, have been explored for their antimicrobial properties. These compounds showed varying degrees of antibacterial activity against different bacterial strains, including both gram-positive and gram-negative bacteria. This highlights the potential of furan derivatives in developing new antimicrobial agents (Patel, 2020).

Chemical Synthesis and Reactivity

• The synthesis and reactivity of furan derivatives have been a subject of research, exploring their potential in forming various chemical compounds. For example, 5-Furan-2yl[1,3,4]oxadiazole-2-thiol and its derivatives have been synthesized and studied for their thiol-thione tautomerism. This research contributes to the understanding of the chemical behavior of furan compounds and their potential applications in various fields (Koparır et al., 2005).

Catalytic and Biological Activity

• Novel compounds like 3,5-diphenylisoxazoles, which are analogues of furan derivatives, have been synthesized and tested for their antiprotozoal activities. Such research indicates the potential of furan-related compounds in medicinal chemistry, particularly in developing treatments for protozoal infections (Patrick et al., 2007).